Cas no 1797710-59-8 (N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide)

• Product Name: N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide
• CAS No: 1797710-59-8
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5374061
• Update Time: 2025-11-01

N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide

• Inchi： 1S/C17H22N4O/c1-13-10-16-19-11-14(12-21(16)20-13)6-5-9-18-17(22)15-7-3-2-4-8-15/h2-3,10-12,15H,4-9H2,1H3,(H,18,22)
• InChI Key： SMXUXUSLYDKKOV-UHFFFAOYSA-N
• SMILES： C1(C(NCCCC2=CN3N=C(C)C=C3N=C2)=O)CCC=CC1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide

Introduction to N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide (CAS No. 1797710-59-8)

N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide, identified by its CAS number 1797710-59-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The core structure of this compound consists of a cyclohexene ring linked to an amide functional group, with a propyl chain extending from the cyclohexene ring. This propyl chain further incorporates a pyrazolo[1,5-a]pyrimidine moiety, which is a heterocyclic scaffold known for its presence in various bioactive molecules. The presence of the 2-methyl substituent on the pyrazolo[1,5-a]pyrimidine ring adds an additional layer of complexity and may influence the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy as it has been shown to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The incorporation of this scaffold into the structure of N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide suggests that this compound may possess similar or even enhanced biological effects.

The amide functional group in the molecule is another key feature that contributes to its potential bioactivity. Amides are well-known for their ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. The specific positioning of the amide group in relation to the pyrazolo[1,5-a]pyrimidine moiety may influence the compound's binding affinity and selectivity for these targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features described above make it a promising candidate for further investigation in various therapeutic areas. For instance, studies have shown that molecules containing the pyrazolo[1,5-a]pyrimidine scaffold can modulate kinases and other enzymes involved in cancer progression. The propyl chain and cyclohexene ring may further enhance the compound's ability to interact with these targets by providing additional binding pockets or improving solubility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in designing and optimizing molecules like N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide. By leveraging these technologies, researchers can identify potential lead compounds more efficiently and reduce the time required for drug discovery.

In addition to its potential therapeutic applications, this compound may also find utility in other areas such as chemical biology and agrochemicals. The unique structural features of N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide make it a versatile building block for synthesizing more complex molecules with tailored properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic synthesis and catalytic processes are employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemistry but also underscore the importance of precision in drug development.

Evaluation of N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated that this compound can modulate various targets relevant to diseases such as cancer and inflammation. These findings support further investigation into its potential as a therapeutic agent.

The future prospects for N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-cyclohexene-1-carboxamide are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide.